Cas no 191354-56-0 (1,3-Dioxane,4-(bromomethyl)-2,2-dimethyl-, (4S)-)

• Product Name: 1,3-Dioxane,4-(bromomethyl)-2,2-dimethyl-, (4S)-
• CAS No: 191354-56-0
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 115992
• PubChem ID: 56972062
• Update Time: 2025-10-28

1,3-Dioxane,4-(bromomethyl)-2,2-dimethyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,4-(bromomethyl)-2,2-dimethyl-, (4S)-
• (S)-2,2-Dimethyl-4-bromomethyl-1,3-dioxane
• 1,3-DIOXANE,4-BROMOMETHYL-2,2-DIMETHYL-,(S)
• 1,3-Dioxane,4-(bromomethyl)-2,2-dimethyl-,(4S)-
• 1,3-Dioxane, 4-(bromomethyl)-2,2-dimethyl-, (4S)-
• (4S)-4-(bromomethyl)-2,2-dimethyl-1,3-dioxane
• 191354-56-0
• 1,3-DIOXANE, 4-BROMOMETHYL-2,2-DIMETHYL-, (S)

• Inchi： 1S/C7H13BrO2/c1-7(2)9-4-3-6(5-8)10-7/h6H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： ZEWOLCKVOBXLLD-LURJTMIESA-N
• SMILES： BrC[C@@H]1CCOC(C)(C)O1

Computed Properties

• Exact Mass: 208.01000
• Monoisotopic Mass: 208.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 1.92290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,3-Dioxane,4-(bromomethyl)-2,2-dimethyl-, (4S)-

Introduction to 1,3-Dioxane,4-(bromomethyl)-2,2-dimethyl, (4S)- CAS No. 191354-56-0

1,3-Dioxane,4-(bromomethyl)-2,2-dimethyl, (4S)-, identified by the Chemical Abstracts Service Number (CAS No. 191354-56-0), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the dioxane family, characterized by its oxygen-containing heterocyclic structure, which makes it a versatile intermediate in the synthesis of more complex molecules. The presence of a bromomethyl substituent at the 4-position and a (4S) configuration provides unique reactivity and stereochemical properties that are highly valuable in drug development and material science applications.

The molecular structure of 1,3-Dioxane,4-(bromomethyl)-2,2-dimethyl, (4S)- consists of a dioxane ring system with two methylene groups at the 2-position and a bromomethyl group at the 4-position. The (4S) configuration indicates the stereochemistry of the bromomethyl group, which is crucial for its role in asymmetric synthesis and the development of enantiomerically pure pharmaceuticals. This stereochemical specificity is particularly important in medicinal chemistry, where the biological activity of a drug can be highly dependent on its chirality.

In recent years, there has been growing interest in the use of dioxane derivatives as building blocks in organic synthesis. The bromomethyl functionality serves as a reactive handle for further functionalization through nucleophilic substitution reactions. This reactivity allows for the introduction of various pharmacophores or other functional groups into the molecule, making it an invaluable intermediate in the synthesis of complex organic compounds. The (4S) configuration further enhances its utility by providing a predictable stereochemical outcome in reactions involving this intermediate.

One of the most compelling aspects of 1,3-Dioxane,4-(bromomethyl)-2,2-dimethyl, (4S)- is its potential application in the development of novel therapeutic agents. Researchers have been exploring its use as a precursor in the synthesis of small-molecule drugs that target specific biological pathways. For instance, studies have shown that dioxane derivatives can be incorporated into molecules designed to interact with enzymes or receptors in a highly selective manner. This selectivity is critical for minimizing side effects and improving therapeutic efficacy.

The pharmaceutical industry has been particularly interested in leveraging the unique properties of this compound for drug discovery. The ability to introduce diverse functional groups while maintaining stereochemical control makes it an attractive candidate for medicinal chemists. Additionally, its stability under various reaction conditions enhances its practicality as an industrial intermediate. Companies specializing in fine chemical synthesis have begun incorporating 1,3-Dioxane,4-(bromomethyl)-2,2-dimethyl, (4S)- into their catalogues as a key building block for custom synthesis projects.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and scalable syntheses of complex dioxane derivatives. These methods have opened up new possibilities for incorporating additional functional groups into the molecule while preserving its core structure. As a result, researchers can now access a wider range of derivatives with tailored properties for various applications.

The role of 1,3-Dioxane,4-(bromomethyl)-2,2-dimethyl, (4S)- extends beyond pharmaceuticals into other areas of chemistry and material science. Its unique structure and reactivity make it suitable for applications in polymer chemistry and agrochemicals. For example, researchers have investigated its use as a monomer or crosslinking agent in polymer formulations due to its ability to form stable covalent bonds under controlled conditions. Similarly, derivatives of this compound have shown promise as intermediates in the synthesis of novel pesticides and herbicides.

In conclusion,1,3-Dioxane,4-(bromomethyl)-2,2-dimethyl, (4S)- CAS No. 191354-56-0 represents a significant advancement in synthetic organic chemistry with broad applications across multiple industries. Its unique structural features and reactivity make it an indispensable tool for researchers working on drug discovery and material science projects. As synthetic methodologies continue to evolve,1,3-Dioxane,(bromomethyl) - - ,(dimethyldioxanederivate will undoubtedly play an even greater role in shaping future innovations.